N-[cyclopropyl(1,3-thiazol-2-yl)methyl]-3-methylmorpholine-4-carboxamide

• IUPAC Name: N-[cyclopropyl(1,3-thiazol-2-yl)methyl]-3-methylmorpholine-4-carboxamide
• InChI: InChI=1S/C13H19N3O2S/c1-9-8-18-6-5-16(9)13(17)15-11(10-2-3-10)12-14-4-7-19-12/h4,7,9-11H,2-3,5-6,8H2,1H3,(H,15,17)
• InChI Key: IMFSNZAERQYXDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1COCCN1C(=O)NC(C2CC2)C3=NC=CS3
• Molecular Formula: C13H19N3O2S
• Molecular Weight: 281.38 g/mol

Description

N-[cyclopropyl(1,3-thiazol-2-yl)methyl]-3-methylmorpholine-4-carboxamide, commonly known as CTM, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. CTM is a small molecule that has shown promising results in various preclinical studies, making it a potential candidate for drug development.

Mechanism of Action

The mechanism of action of CTM is not fully understood, but it is believed to act on various molecular targets in the body. CTM has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). It has also been shown to modulate the activity of several ion channels, including the TRPV1 channel. These molecular targets are involved in various physiological processes, including pain sensation, inflammation, and cancer cell growth.
Biochemical and Physiological Effects:
CTM has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, including prostaglandins and cytokines. CTM has also been shown to reduce pain sensation in various animal models. In addition, CTM has been shown to inhibit cancer cell growth and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

CTM has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. CTM has also shown promising results in various preclinical studies, making it a potential candidate for drug development. However, there are also limitations to using CTM in lab experiments. The mechanism of action of CTM is not fully understood, which makes it difficult to design experiments to test its effects. In addition, CTM has not been extensively studied in humans, which makes it difficult to extrapolate its effects to human physiology.

Future Directions

For CTM research include further elucidating its mechanism of action, testing its effects in human clinical trials, and optimizing its pharmacokinetic properties. CTM has the potential to be developed into a novel therapeutic agent for various diseases, including cancer, inflammation, and pain.

Synthesis Methods

The synthesis of CTM involves the reaction of cyclopropylamine with 2-bromo-1,3-thiazole to form N-cyclopropyl(1,3-thiazol-2-yl)methylamine. This intermediate is then reacted with 3-methylmorpholine-4-carboxylic acid to form the final product, CTM. The synthesis of CTM has been optimized to yield high purity and yield.

Scientific Research Applications

CTM has been extensively studied for its potential therapeutic applications. It has shown promising results in various preclinical studies, including its ability to inhibit cancer cell growth, reduce inflammation, and alleviate pain. CTM has also been studied for its potential use as an antipsychotic and anxiolytic agent.